Cas no 1805576-28-6 (4-Bromo-2-bromomethyl-6-cyanobenzenesulfonyl chloride)

• Product Name: 4-Bromo-2-bromomethyl-6-cyanobenzenesulfonyl chloride
• CAS No: 1805576-28-6
• MF: C₈H₄Br₂ClNO₂S
• MW: 373.448858261108
• CID: 4982176
• Update Time: 2025-05-23

4-Bromo-2-bromomethyl-6-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-bromomethyl-6-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H4Br2ClNO2S/c9-3-5-1-7(10)2-6(4-12)8(5)15(11,13)14/h1-2H,3H2
• InChI Key： UVMPDQSIDOAQJX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C#N)C=1S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3

Additional information on 4-Bromo-2-bromomethyl-6-cyanobenzenesulfonyl chloride

4-Bromo-2-bromomethyl-6-cyanobenzenesulfonyl Chloride (CAS No. 1805576-28-6)

4-Bromo-2-bromomethyl-6-cyanobenzenesulfonyl chloride, also known by its CAS registry number 1805576-28-6, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a sulfonyl chloride group attached to a benzene ring substituted with bromine and cyanide functionalities. The presence of multiple functional groups makes this compound versatile and valuable in both academic research and industrial applications.

The synthesis of 4-bromo-2-bromomethyl-6-cyanobenzenesulfonyl chloride involves a series of multi-step reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for the preparation of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the bromomethyl and cyanobenzene moieties.

The structural complexity of this compound renders it particularly useful in drug discovery and development. The sulfonyl chloride group is known for its reactivity, making it an ideal candidate for forming bioactive molecules through nucleophilic substitution reactions. Additionally, the bromine and cyanide substituents provide opportunities for further functionalization, allowing chemists to tailor the compound's properties for specific applications. Recent studies have highlighted its potential as an intermediate in the synthesis of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of physical properties, 4-bromo-2-bromomethyl-6-cyanobenzenesulfonyl chloride exhibits a high melting point due to its strong intermolecular forces, primarily arising from the electron-withdrawing effects of the sulfonyl chloride and cyano groups. Its solubility in common organic solvents is moderate, which is advantageous for handling during chemical reactions. Stability studies have shown that the compound is susceptible to hydrolysis under basic conditions, necessitating careful storage in dry environments.

The application of this compound extends beyond pharmaceuticals into materials science. For example, it has been employed as a building block in the synthesis of advanced polymers and materials with tailored electronic properties. Researchers have also investigated its use in catalytic processes, where its unique reactivity can enhance reaction efficiency and selectivity.

From an environmental perspective, understanding the fate and toxicity of 4-bromo-2-bromomethyl-6-cyanobenzenesulfonyl chloride is crucial for ensuring safe handling and disposal practices. Recent toxicological studies have provided insights into its potential impact on aquatic ecosystems, emphasizing the importance of implementing stringent waste management protocols.

In conclusion, 4-bromo-2-bromomethyl-6-cyanobenzenesulfonyl chloride (CAS No. 1805576-28-6) stands as a prime example of how complex organic compounds can drive innovation across multiple disciplines. Its versatile structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in both academic and industrial settings.